Cas no 1215119-25-7 (3-(Chloromethyl)-5-(trifluoromethoxy)benzonitrile)

3-(Chloromethyl)-5-(trifluoromethoxy)benzonitrile structure

1215119-25-7 structure

Product Name:3-(Chloromethyl)-5-(trifluoromethoxy)benzonitrile

CAS No:1215119-25-7

Molecular Formula:C₉H₅ClF₃NO

Molecular Weight:235.590311765671

CID:4980222

3-(Chloromethyl)-5-(trifluoromethoxy)benzonitrile Properties

Names and Identifiers

- 3-(chloromethyl)-5-(trifluoromethoxy)benzonitrile
- 3-Cyano-5-(trifluoromethoxy)benzyl chloride
- InChIKey： VJOPGYSYCMOIOU-UHFFFAOYSA-N
- Inchi： 1S/C9H5ClF3NO/c10-4-6-1-7(5-14)3-8(2-6)15-9(11,12)13/h1-3H,4H2
- SMILES： ClCC1C=C(C#N)C=C(C=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Heavy Atom Count: 15
Complexity: 260
XLogP3: 3.2
Topological Polar Surface Area: 33

3-(Chloromethyl)-5-(trifluoromethoxy)benzonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A013012539-1g	3-Cyano-5-(trifluoromethoxy)benzyl chloride	1215119-25-7	97%	1g	$1549.60	2023-09-04

3-(Chloromethyl)-5-(trifluoromethoxy)benzonitrile Related Literature

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Jeremy J. Pietron,Michael B. Pomfret,Christopher N. Chervin,Jeffrey W. Long,Debra R. Rolison J. Mater. Chem., 2012,22, 5197-5204
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8. Graphene-supported [{Ru4O4(OH)2(H2O)4}(γ-SiW10O36)2]10− for highly efficient electrocatalytic water oxidation†

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9. Synthesis, characterization and lithium-storage performance of MoO2/carbon hybrid nanowires†

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10. Pyrene-based organic dyes with thiophene containing π-linkers for dye-sensitized solar cells: optical, electrochemical and theoretical investigations†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

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